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Compound of Interest

Compound Name: 1,4-Dipropylbenzene

Cat. No.: B1593508 Get Quote

This technical guide provides a comprehensive overview of the chemical structure, properties,

synthesis, and spectroscopic characterization of 1,4-dipropylbenzene. The information is

intended for researchers, scientists, and professionals in the field of drug development and

organic chemistry.

Chemical Identity and Physical Properties
1,4-Dipropylbenzene, also known as p-dipropylbenzene, is an aromatic hydrocarbon with the

chemical formula C₁₂H₁₈.[1][2] It is characterized by a benzene ring substituted with two propyl

groups at the para position. This symmetrical structure influences its physical and chemical

properties.[1] At room temperature, it exists as a colorless, transparent liquid with a distinct

aromatic odor.[1]

Table 1: Physical and Chemical Properties of 1,4-Dipropylbenzene
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Property Value

Molecular Formula C₁₂H₁₈

Molecular Weight 162.27 g/mol [2]

IUPAC Name 1,4-dipropylbenzene[2]

CAS Number 4815-57-0[2]

Appearance Colorless, transparent liquid[1]

Melting Point -29.0 °C[1]

Boiling Point 238.0 °C[1]

Density 0.8620 g/cm³[1]

Solubility

Good solubility in non-polar solvents (e.g.,

pentane, hexane); poor solubility in polar

solvents (e.g., water).[1]

Refractive Index 1.489 (at 20 °C)

Spectroscopic Data
The structural elucidation of 1,4-dipropylbenzene is confirmed through various spectroscopic

techniques, including Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).

Table 2: Spectroscopic Data for 1,4-Dipropylbenzene
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Technique Data

¹H NMR

Spectral data is available, showing

characteristic peaks for the aromatic and propyl

protons.

¹³C NMR
Spectral data is available for 1,4-

dipropylbenzene.[2]

Mass Spectrometry (MS)
Major fragments observed at m/z 133 and 5862.

[2]

Infrared (IR) Spectroscopy Vapor phase IR spectral data is available.[2]

Synthesis of 1,4-Dipropylbenzene
A common method for the synthesis of 1,4-dipropylbenzene is the Friedel-Crafts acylation of

benzene with propanoyl chloride, followed by a Clemmensen reduction of the resulting ketone.

Experimental Protocol: Synthesis of 1,4-
Dipropylbenzene
Part A: Friedel-Crafts Acylation - Synthesis of 1-(p-Propylphenyl)propan-1-one

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, place anhydrous aluminum chloride (AlCl₃).

Addition of Reactants: Slowly add benzene to the flask, followed by the dropwise addition of

propanoyl chloride while stirring. The reaction is exothermic and should be cooled in an ice

bath to maintain a controlled temperature.

Reaction Completion: After the addition is complete, the mixture is stirred at room

temperature for several hours until the reaction is complete (monitored by TLC).

Work-up: The reaction mixture is poured onto crushed ice and concentrated hydrochloric

acid to decompose the aluminum chloride complex. The organic layer is separated, washed

with water and sodium bicarbonate solution, and then dried over anhydrous magnesium

sulfate.
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Purification: The crude product is purified by vacuum distillation to yield 1-(p-

propylphenyl)propan-1-one.

Part B: Clemmensen Reduction - Synthesis of 1,4-Dipropylbenzene

Preparation of Zinc Amalgam: Zinc powder is amalgamated by treating it with a solution of

mercuric chloride.

Reduction Reaction: The purified 1-(p-propylphenyl)propan-1-one is added to a flask

containing the amalgamated zinc, concentrated hydrochloric acid, and a water-immiscible

organic solvent like toluene.

Reflux: The mixture is heated under reflux for several hours.

Work-up: After cooling, the organic layer is separated, washed with water, and dried.

Purification: The final product, 1,4-dipropylbenzene, is obtained by fractional distillation.

Part A: Friedel-Crafts Acylation Part B: Clemmensen Reduction

Benzene + Propanoyl Chloride Reaction with AlCl₃ Work-up & Purification 1-(p-Propylphenyl)propan-1-one 1-(p-Propylphenyl)propan-1-one Reduction with Zn(Hg) / HCl Work-up & Purification 1,4-Dipropylbenzene

Click to download full resolution via product page

Caption: Synthesis workflow for 1,4-Dipropylbenzene.

Chemical Reactivity and Applications
The presence of two alkyl groups on the benzene ring activates it towards electrophilic

substitution reactions.[1] These reactions primarily occur at the ortho positions to the propyl

groups.

1,4-Dipropylbenzene and its derivatives have several industrial applications:
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Solvent: Due to its non-polar nature and relatively high boiling point, it is used as a solvent in

various chemical processes.[1]

Chemical Intermediate: It serves as a precursor in the synthesis of more complex organic

molecules, including polymers and specialty chemicals.[1][3]

Research: In a research context, it can be used as a starting material for the synthesis of

novel compounds with potential applications in pharmaceuticals and materials science.[1]

Logical Relationship of Characterization
The characterization of a synthesized chemical compound like 1,4-dipropylbenzene follows a

logical progression to confirm its identity and purity.

Synthesized
1,4-Dipropylbenzene

Purity Assessment
(GC, TLC)

Structural Elucidation

If pure

NMR Spectroscopy
(¹H, ¹³C) Mass Spectrometry IR Spectroscopy
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Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.solubilityofthings.com/14-dipropylbenzene
https://www.solubilityofthings.com/14-dipropylbenzene
https://www.persistencemarketresearch.com/market-research/1-4-diisopropylbenzene-market.asp
https://www.solubilityofthings.com/14-dipropylbenzene
https://www.benchchem.com/product/b1593508?utm_src=pdf-body
https://www.benchchem.com/product/b1593508?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1593508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Logical flow for the characterization of 1,4-Dipropylbenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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